(5Z)-3-(4-chlorophenyl)-5-[3,5-dichloro-4-(prop-2-yn-1-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C19H10Cl3NO3S
• Molecular Weight: 438.7 g/mol
• IUPAC Name: (5Z)-3-(4-chlorophenyl)-5-[(3,5-dichloro-4-prop-2-ynoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C19H10Cl3NO3S/c1-2-7-26-17-14(21)8-11(9-15(17)22)10-16-18(24)23(19(25)27-16)13-5-3-12(20)4-6-13/h1,3-6,8-10H,7H2/b16-10-
• InChI Key: GDWZBCGLGZEQML-YBEGLDIGSA-N
• Isomeric SMILES: C#CCOC1=C(C=C(C=C1Cl)/C=C\2/C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)Cl
• SMILES: C#CCOC1=C(C=C(C=C1Cl)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)Cl

Description

(5Z)-3-(4-chlorophenyl)-5-[3,5-dichloro-4-(prop-2-yn-1-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione is a thiazolidinedione derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been extensively studied for its biochemical and physiological effects and has shown promise as a potential treatment for various diseases.

Mechanism of Action

The (5Z)-3-(4-chlorophenyl)-5-[3,5-dichloro-4-(prop-2-yn-1-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione exerts its therapeutic effects by modulating various signaling pathways in the body. This compound has been shown to inhibit the activity of various enzymes and transcription factors involved in inflammation, cancer, and diabetes. It also regulates the expression of genes involved in neurodegenerative diseases.
Biochemical and Physiological Effects:
The this compound has been shown to exhibit various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, improve insulin sensitivity, and regulate glucose metabolism. It has also been shown to protect against oxidative stress and improve cognitive function.

Advantages and Limitations for Lab Experiments

The (5Z)-3-(4-chlorophenyl)-5-[3,5-dichloro-4-(prop-2-yn-1-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is a highly stable compound that can be easily synthesized in large quantities. It also exhibits high potency and selectivity for its target molecules. However, the limitations of this compound include its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the (5Z)-3-(4-chlorophenyl)-5-[3,5-dichloro-4-(prop-2-yn-1-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione research. One potential direction is to investigate its potential use in combination therapy with other drugs for the treatment of cancer and other diseases. Another direction is to explore the use of this compound in the treatment of neurodegenerative diseases. Additionally, further studies are needed to investigate the safety and efficacy of this compound in clinical trials.

Synthesis Methods

The synthesis of (5Z)-3-(4-chlorophenyl)-5-[3,5-dichloro-4-(prop-2-yn-1-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione involves the reaction of 3,5-dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde with 4-chlorobenzaldehyde in the presence of thiazolidinedione to yield the final product. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

The (5Z)-3-(4-chlorophenyl)-5-[3,5-dichloro-4-(prop-2-yn-1-yloxy)benzylidene]-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. This compound has shown promise as a potential treatment for cancer, diabetes, and inflammation. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.